AZ7328
Description
AZ7328 is a potent and selective AKT inhibitor. AZ7328 inhibited proliferation and AKT substrate phosphorylation in a concentration-dependent manner but had minimal effects on apoptosis. The cytostatic effects of AZ7328 correlate with PIK3CA mutations and are greatly enhanced by dual pathway inhibition using an mTOR inhibitor. AZ7328 can interact with autophagy inhibitors to induce apoptosis in some cell lines. AZ7238 may be potential useful for patients with PIK3CA mutant bladder cancers.
Scientific Research Applications
Enhancing Cortical Dopamine Release and Cognitive Processes
Research on AZD0328, closely related to AZ7328, reveals its role in enhancing cortical dopamine release and improving learning and attention processes. This compound selectively activates alpha7 neuronal nicotinic receptors (NNRs), which in turn enhances midbrain dopaminergic neuronal activity. This activity increase leads to higher cortical dopamine levels, positively influencing behavioral responses in animal models. Such selective interaction with alpha7 NNRs suggests therapeutic potential in neurological and psychiatric conditions where cognitive deficits and dopamine neuron dysfunction coexist (Sydserff et al., 2009).
Impact on AKT Pathway in Bladder Cancer Cells
AZ7328 demonstrates a relationship with the AKT pathway in bladder cancer cells. This compound is an AKT kinase inhibitor and affects cell proliferation and phosphorylation of AKT substrates. Although it minimally impacts apoptosis, its effect is pronounced when combined with other pathway inhibitors, such as those for mTOR. This suggests its potential utility in treating PIK3CA mutant bladder cancers, especially in combination with other pathway inhibitors (Dickstein et al., 2012).
